Cas no 1240564-79-7 (3-Methyl-1-[3-(trifluoromethyl)benzoyl]piperazine)

• Product Name: 3-Methyl-1-[3-(trifluoromethyl)benzoyl]piperazine
• CAS No: 1240564-79-7
• MF: C₁₃H₁₅F₃N₂O
• MW: 272.266213655472
• MDL: MFCD16811462
• CID: 4690032
• Update Time: 2025-10-28

3-Methyl-1-[3-(trifluoromethyl)benzoyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-[3-(trifluoromethyl)benzoyl]piperazine
• CC1CN(CCN1)C(=O)C1=CC=CC(=C1)C(F)(F)F

• MDL： MFCD16811462
• Inchi： 1S/C13H15F3N2O/c1-9-8-18(6-5-17-9)12(19)10-3-2-4-11(7-10)13(14,15)16/h2-4,7,9,17H,5-6,8H2,1H3
• InChI Key： BNFBKOCMHJZJQA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(N1CCNC(C)C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 332
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Methyl-1-[3-(trifluoromethyl)benzoyl]piperazine

Introduction to 3-Methyl-1-[3-(trifluoromethyl)benzoyl]piperazine (CAS No. 1240564-79-7)

3-Methyl-1-[3-(trifluoromethyl)benzoyl]piperazine, identified by the chemical identifier CAS No. 1240564-79-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its piperazine core and benzoyl substituent, has garnered attention due to its structural features and potential biological activities. The presence of a trifluoromethyl group in the benzoyl moiety introduces unique electronic properties, which can influence both the reactivity and the pharmacological profile of the compound.

The synthesis and structural elucidation of 3-Methyl-1-[3-(trifluoromethyl)benzoyl]piperazine involve advanced techniques in organic chemistry. The piperazine ring, a six-membered heterocyclic amine, is a common pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The benzoyl group attached to the piperazine nitrogen further enhances the molecular complexity, potentially modulating binding interactions. The trifluoromethyl group, a well-documented pharmacophore, is known to increase metabolic stability and binding affinity, making it a valuable modification in drug design.

In recent years, there has been a growing interest in exploring the therapeutic potential of piperazine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and infectious diseases. The structural motif of 3-Methyl-1-[3-(trifluoromethyl)benzoyl]piperazine suggests that it may exhibit inhibitory activity against certain enzymes or receptors involved in these conditions. Preliminary studies have indicated that this compound may have potential applications in the development of novel therapeutic agents.

The chemical properties of 3-Methyl-1-[3-(trifluoromethyl)benzoyl]piperazine make it an attractive candidate for further investigation. The trifluoromethyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability. Additionally, the benzoyl substituent can participate in hydrogen bonding interactions, which are crucial for receptor binding. These features make this compound a promising scaffold for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing thousands of compounds. By leveraging molecular modeling techniques, researchers can predict the binding affinity of 3-Methyl-1-[3-(trifluoromethyl)benzoyl]piperazine to various biological targets. These simulations have suggested that this compound may interact with proteins involved in signal transduction pathways relevant to neurological disorders. This computational evidence provides a strong rationale for conducting further experimental studies.

The synthesis of 3-Methyl-1-[3-(trifluoromethyl)benzoyl]piperazine involves multi-step organic reactions, including condensation and functional group transformations. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. The use of protecting groups ensures regioselectivity during synthesis, allowing for the precise assembly of the molecular framework.

In conclusion, 3-Methyl-1-[3-(trifluoromethyl)benzoyl]piperazine (CAS No. 1240564-79-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in discovering new therapeutic agents for various diseases.